![molecular formula C11H17Cl2N2O2P B6163219 [amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine CAS No. 18228-80-3](/img/no-structure.png)
[amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine
Overview
Description
[Amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine (ABPC) is a chemical compound that has become increasingly used in scientific research due to its unique properties. It is a highly versatile molecule that can be used in a variety of applications, including biochemical and physiological studies, drug synthesis, and laboratory experiments.
Scientific Research Applications
[amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine has a wide range of scientific research applications, including drug synthesis and biochemical and physiological studies. In drug synthesis, this compound can be used as a building block for the synthesis of a variety of drugs, including anti-cancer drugs and antibiotics. In biochemical and physiological studies, this compound can be used to study the effects of drugs on the body, as well as to investigate the mechanisms of action of drugs.
Mechanism of Action
The mechanism of action of [amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine is not fully understood, but it is believed to involve the binding of this compound to specific receptors in the body. This binding triggers a cascade of biochemical and physiological processes, which can lead to the desired effect of a particular drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the particular drug it is used to synthesize. For example, this compound can be used to synthesize drugs that have anti-cancer and antibiotic effects. In addition, this compound can be used to synthesize drugs that have analgesic, anti-inflammatory, and anti-depressant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using [amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine in laboratory experiments is its high yield. This makes it a cost-effective and efficient method for synthesizing drugs. In addition, the versatility of this compound makes it suitable for a wide range of applications. However, there are some limitations to using this compound. For example, it can be difficult to control the reaction conditions, and the reaction can produce impurities that can interfere with the desired effect of the drug.
Future Directions
The potential future directions for [amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine include the development of new methods for synthesizing drugs, the exploration of new applications for this compound, and the investigation of the mechanism of action of this compound. In addition, research into the biochemical and physiological effects of this compound could lead to the development of new drugs with improved efficacy and fewer side effects. Finally, further research into the advantages and limitations of using this compound in laboratory experiments could lead to improved methods for synthesizing drugs.
Synthesis Methods
[amino(benzyloxy)phosphoryl]bis(2-chloroethyl)amine can be synthesized using a variety of methods. The most common method is a nucleophilic substitution reaction, which involves the reaction of a diazonium salt with a nucleophile. This reaction produces this compound with a high yield. Other methods, such as a Suzuki-Miyaura cross-coupling reaction, can also be used to synthesize this compound.
properties
IUPAC Name |
N-[amino(phenylmethoxy)phosphoryl]-2-chloro-N-(2-chloroethyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17Cl2N2O2P/c12-6-8-15(9-7-13)18(14,16)17-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSZWFLWJWIMZLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COP(=O)(N)N(CCCl)CCCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2N2O2P |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90290610 |
Source
|
| Record name | Benzyl N,N-bis(2-chloroethyl)phosphorodiamidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90290610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.14 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18228-80-3 |
Source
|
| Record name | NSC69942 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=69942 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzyl N,N-bis(2-chloroethyl)phosphorodiamidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90290610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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